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Compound of Interest

Compound Name: Ethyl 3-(trifluoromethyl)benzoate

Cat. No.: B1295495 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
(trifluoromethyl)benzoate
This guide provides immediate, essential safety and logistical information for handling Ethyl 3-
(trifluoromethyl)benzoate in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 3-(trifluoromethyl)benzoate is a compound that requires careful handling to mitigate

potential health risks. It is classified as a combustible liquid and may cause irritation to the

eyes, skin, and respiratory tract.[1] Proper personal protective equipment is mandatory to

ensure safety.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards.[2]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Impervious clothing and

chemical-resistant gloves (e.g.,

Nitrile rubber).[3][4] Gloves

should be inspected before

use and disposed of properly

after handling.[3]

Prevents skin contact which

can lead to irritation.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator approved by

NIOSH/MSHA or conforming to

European Standard EN 149

should be used.[1][2]

Minimizes inhalation of vapors

that can cause respiratory tract

irritation.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Ethyl 3-(trifluoromethyl)benzoate is

crucial for safe handling and storage.

Property Value Source

Physical State Liquid [4]

Appearance Colorless to light yellow [1][6]

Boiling Point 85 - 87 °C / 185 - 188.6 °F [4]

Flash Point 88 °C / 190.4 °F [7]

Density 1.045 g/cm³ at 25 °C [8]
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Note: Some data is based on the closely related compound, ethyl benzoate, as specific data for

the trifluoromethyl derivative may be limited.

Operational and Disposal Plans
Handling and Storage Procedures
Handling:

Ventilation: Always handle Ethyl 3-(trifluoromethyl)benzoate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of vapors.[3][5]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

Do not breathe vapors or mist.[1]

Grounding: As the substance is a combustible liquid, take precautionary measures against

static discharge.[8] Keep away from heat, sparks, open flames, and hot surfaces.[6][7] No

smoking in the handling area.[7][8]

Hygiene: Wash hands thoroughly after handling and before breaks.[3] Contaminated clothing

should be removed and washed before reuse.[5]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][6]

Temperature: Store in a cool place.[6][7]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[7]

Spill Management
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Chemical Spill Workflow: Ethyl 3-(trifluoromethyl)benzoate

Spill Occurs
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before attempting to clean the spill, don the appropriate personal

protective equipment as outlined above.[3]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or earth.[1] Prevent the spill from entering drains.[3]

Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,

closed, and labeled container for disposal.[3]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[8]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

while removing contaminated clothing.[1] If skin irritation persists, consult a physician.[4]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[7] Get medical attention.[7]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards.[7] Call a physician or poison control center immediately.[5]
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Waste from Ethyl 3-(trifluoromethyl)benzoate and its contaminated materials must be treated

as hazardous waste.

Containers: Do not mix with other waste. Leave the chemical in its original container.[8]

Handle uncleaned containers as you would the product itself.[8]

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with all applicable local, state, and federal regulations.[7][8] Do not allow the

product to enter drains or waterways.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. echemi.com [echemi.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. fishersci.es [fishersci.es]

5. static.cymitquimica.com [static.cymitquimica.com]

6. WERCS Studio - Application Error [assets.thermofisher.com]

7. fishersci.com [fishersci.com]

8. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 3-
(trifluoromethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295495#personal-protective-equipment-for-
handling-ethyl-3-trifluoromethyl-benzoate]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295495?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/w242217?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/w242217?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/w242217?userType=undefined
https://datasheets.scbt.com/sc-226075.pdf
https://www.benchchem.com/product/b1295495?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/07436.pdf
https://www.echemi.com/sds/ethyl-3-chloro-2-fluoro-5-trifluoromethylbenzoate-pd180914130966.html
https://datasheets.scbt.com/sc-226075.pdf
https://www.fishersci.es/store/msds?partNumber=11460067&productDescription%3DMETHYL+3%2C5-BIS%28TRIFLUOROMETHYL%29BENZOATE%2C+98%25%2C1G&countryCode=ES&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F603434.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/w242217?userType=undefined
https://www.benchchem.com/product/b1295495#personal-protective-equipment-for-handling-ethyl-3-trifluoromethyl-benzoate
https://www.benchchem.com/product/b1295495#personal-protective-equipment-for-handling-ethyl-3-trifluoromethyl-benzoate
https://www.benchchem.com/product/b1295495#personal-protective-equipment-for-handling-ethyl-3-trifluoromethyl-benzoate
https://www.benchchem.com/product/b1295495#personal-protective-equipment-for-handling-ethyl-3-trifluoromethyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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